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The green microalga Botryococcus braunii, particularly the B race, is a prolific producer of

triterpenoid hydrocarbons known as botryococcenes, with the C30 isoform serving as the

foundational precursor for a variety of longer-chain derivatives. These hydrocarbons hold

significant potential as a renewable source for biofuels and other high-value chemicals. This

technical guide provides an in-depth exploration of the biosynthesis of C30 botryococcene,

detailing the enzymatic players, their kinetics, and the experimental protocols utilized to

elucidate this unique metabolic pathway.

The Core Biosynthetic Pathway
The synthesis of C30 botryococcene is a fascinating deviation from the canonical isoprenoid

pathway, which typically leads to the production of squalene. Both pathways share the common

precursor, farnesyl diphosphate (FPP), which is synthesized from isopentenyl pyrophosphate

(IPP) and dimethylallyl pyrophosphate (DMAPP). However, the critical divergence lies in the

final enzymatic steps.

In most eukaryotes, a single enzyme, squalene synthase (SS), catalyzes the head-to-head

condensation of two FPP molecules to form presqualene diphosphate (PSPP), which is then

reduced to squalene. In B. braunii race B, this process is partitioned between two distinct

squalene synthase-like (SSL) enzymes.

The biosynthesis of C30 botryococcene involves the sequential action of two enzymes:
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Squalene Synthase-Like 1 (SSL-1): This enzyme catalyzes the first half of the reaction, the

condensation of two molecules of FPP to form the intermediate, presqualene diphosphate

(PSPP).[1]

Squalene Synthase-Like 3 (SSL-3): This enzyme then utilizes the PSPP intermediate, in the

presence of NADPH, to produce C30 botryococcene.[1]

Interestingly, B. braunii also possesses another SSL enzyme, SSL-2, which can convert PSPP

into squalene, highlighting a complex regulatory network governing the flux of intermediates

towards either botryococcene or squalene synthesis.[1]
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Enzyme Extraction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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